Cas no 2171764-85-3 (2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid)

• Product Name: 2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid
• CAS No: 2171764-85-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5784806
• PubChem ID: 165562755
• Update Time: 2025-05-25

2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2171764-85-3
• EN300-1543572
• 2-[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hex-5-enoic acid
• 2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid

• Inchi： 1S/C28H32N2O5/c1-2-3-12-25(27(32)33)30-26(31)19(15-18-13-14-18)16-29-28(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h2,4-11,18-19,24-25H,1,3,12-17H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： KTTHZIFHBFHBLP-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)NC(C(=O)O)CCC=C

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid

2-2-(Cyclopropylmethyl)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanamidohex-5-enoic Acid: A Comprehensive Overview

The compound with CAS No. 2171764-85-3, known as 2-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohex-5-enoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclopropylmethyl group, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanamido group attached to a hexenoic acid backbone. The combination of these functional groups makes this compound unique and versatile in its applications.

Recent studies have highlighted the importance of such compounds in the field of biomedical research. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound could play a role in peptide modification or drug delivery systems. Additionally, the cyclopropylmethyl group adds structural complexity, potentially enhancing the molecule's stability and bioavailability. Researchers have explored similar compounds in the development of novel therapeutic agents, particularly in the areas of cancer treatment and antibiotic resistance.

The hexenoic acid backbone of this compound introduces unsaturation, which can influence its physical properties such as solubility and reactivity. This feature is particularly advantageous in applications requiring controlled release mechanisms or targeted drug delivery. Recent advancements in nanoformulation techniques have further expanded the potential uses of such molecules, enabling their integration into lipid nanoparticles or polymeric drug carriers.

In terms of synthesis, the construction of this compound involves multiple steps, including coupling reactions and protection/deprotection strategies. The use of Fmoc chemistry ensures precise control over the reaction sequence, minimizing side reactions and improving yield. Innovations in catalytic methods, such as the use of palladium-catalyzed cross-couplings, have also facilitated the efficient synthesis of complex molecules like this one.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, electronic distribution, and interaction with biological targets. These findings are crucial for optimizing its performance in real-world applications and for designing analogs with improved functionality.

Looking ahead, the integration of this compound into advanced materials science is an emerging area of interest. Its structural features make it a candidate for use in stimuli-responsive materials or as a building block for self-assembling structures. Collaborative efforts between chemists and engineers are expected to unlock new possibilities for this compound in fields ranging from electronics to environmental remediation.

In conclusion, CAS No. 2171764-85-3 represents a cutting-edge molecule with multifaceted applications across various disciplines. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial innovation. As scientific advancements continue to unfold, this compound is poised to make significant contributions to the development of next-generation technologies and therapeutic solutions.